N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide

• IUPAC Name: N-ethyl-2-phenyl-2-phenylsulfanyl-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C22H22N2OS/c1-2-24(17-18-13-15-23-16-14-18)22(25)21(19-9-5-3-6-10-19)26-20-11-7-4-8-12-20/h3-16,21H,2,17H2,1H3
• InChI Key: HCLONBOSCFBXQV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=NC=C1)C(=O)C(C2=CC=CC=C2)SC3=CC=CC=C3
• Molecular Formula: C22H22N2OS
• Molecular Weight: 362.5 g/mol

Description

N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide, also known as EPT, is a chemical compound used in scientific research. It belongs to the class of drugs known as thioamides and has been found to have potential applications in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety and mood. N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide has been shown to increase the levels of GABA in the brain, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, as mentioned earlier. N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. Additionally, N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide has been shown to increase the levels of antioxidant enzymes, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One major advantage of N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide is its potential use in the treatment of neurodegenerative diseases. Its anxiolytic and antidepressant effects may also make it useful in the treatment of mood disorders. However, one limitation of N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide is its relatively low potency compared to other drugs in its class. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are a number of future directions for research on N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Additionally, more research is needed to fully understand its mechanism of action and potential side effects. Further studies could also investigate the use of N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide in combination with other drugs to enhance its effects.

Synthesis Methods

The synthesis of N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide involves the reaction of ethyl 2-bromoacetate with 4-pyridinemethanethiol in the presence of potassium carbonate. The resulting intermediate is then reacted with phenylmagnesium bromide and subsequently treated with acetic anhydride to obtain N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide.

Scientific Research Applications

N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide has been found to have potential applications in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models. N-ethyl-2-phenyl-2-(phenylthio)-N-(4-pyridinylmethyl)acetamide has also been found to have neuroprotective effects and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.